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Compound of Interest

Compound Name: 9-OH-risperidone

Cat. No.: B018639 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical compounds is paramount, extending from initial experiments to final disposal. 9-
OH-risperidone, also known as paliperidone, is an active metabolite of the antipsychotic

medication risperidone. Due to its toxicological properties, it is classified as a hazardous

chemical waste.[1] Adherence to stringent disposal protocols is not only a matter of laboratory

safety and environmental responsibility but also a legal requirement under federal and local

regulations.[1]

In the United States, the primary regulatory framework governing pharmaceutical waste is the

Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection

Agency (EPA).[1][2] This legislation mandates that hazardous pharmaceutical waste be

managed from its generation to its final disposal to protect human health and the environment.

[2]

Core Disposal Principles
The recommended and required method for the disposal of 9-OH-risperidone and related

waste is high-temperature incineration at a licensed hazardous waste facility.[1][3] This method

ensures the complete destruction of the active pharmaceutical ingredient, preventing its

release into the environment.

Prohibited disposal methods are strictly enforced:
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Drain Disposal: Flushing 9-OH-risperidone or any solutions containing it down the sink or

toilet is prohibited.[1] The EPA's Subpart P rule explicitly forbids the sewering of hazardous

waste pharmaceuticals by healthcare facilities.[1][3] Improper disposal can lead to the

contamination of water supplies and soil, harming wildlife and potentially impacting human

health.[2][4]

Regular Trash: Discarding 9-OH-risperidone or contaminated materials in the regular, non-

hazardous trash is not permitted.[1] This can lead to environmental contamination and pose

a public health risk.[1]

Step-by-Step Disposal Protocol for a Laboratory
Setting
A systematic approach is crucial for the safe handling and disposal of 9-OH-risperidone waste.

The following steps outline a comprehensive operational plan:

1. Hazard Assessment and Waste Segregation:

Before commencing any work, confirm the classification of 9-OH-risperidone waste as

hazardous pharmaceutical waste.[1]

Segregate all materials contaminated with 9-OH-risperidone from the general, non-

hazardous waste stream. This includes:

Expired or unused pure 9-OH-risperidone powder.[1]

Contaminated personal protective equipment (PPE) such as gloves and disposable lab

coats.[1]

Contaminated labware (e.g., vials, pipettes, flasks).[1]

Residues and chemical sludges from experimental processes.[1]

2. Personal Protective Equipment (PPE):

When handling 9-OH-risperidone waste, personnel must wear appropriate PPE to prevent

direct contact. This includes:
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Chemical safety goggles or a face shield.[1]

Nitrile rubber gloves.[1]

A lab coat or other protective clothing.[1]

3. Waste Collection and Containerization:

Collect all 9-OH-risperidone waste in designated, robust, and leak-proof containers.[1]

Whenever possible, leave the chemical in its original container. For other contaminated

materials, use containers approved for hazardous waste.[1]

Ensure containers are tightly sealed to prevent spills or the release of dust.[1] In laboratory

settings, color-coded containers are often used for waste segregation. For hazardous

pharmaceutical waste, black containers are typically used.[5]

4. Labeling of Hazardous Waste Containers:

Properly label the waste container immediately upon the first addition of waste.[1] The label

must include:

The words "Hazardous Waste".[1]

The full chemical name: "9-OH-risperidone" or "Paliperidone".[1]

The specific hazard characteristics (e.g., "Toxic").[1]

The date when accumulation of waste in the container began.[1]

The name and contact information of the generating laboratory or researcher.[1]

5. Temporary Storage:

Store the sealed and labeled waste containers in a secure, designated satellite accumulation

area within the laboratory.[1]

This storage area should be well-ventilated and secured to prevent unauthorized access.[1]
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6. Disposal Coordination:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[1] They will arrange for a licensed hazardous waste management

company to transport the waste to a permitted treatment, storage, and disposal facility

(TSDF).

Data on Disposal and Regulatory Oversight
While specific experimental protocols for the disposal of 9-OH-risperidone at a laboratory

scale are not applicable due to the requirement for professional disposal, the following table

summarizes the key logistical and regulatory information.

Parameter Guideline
Regulatory
Body/Reference

Waste Classification
Hazardous Pharmaceutical

Waste
EPA (under RCRA)[1][2]

Primary Disposal Method High-Temperature Incineration EPA[1][3]

Prohibited Disposal
Drain (Sewering) and Regular

Trash
EPA Subpart P[1][3]

Container Type Robust, Leak-Proof, Sealed Benchchem[1]

Container Color Code
Black (for RCRA hazardous

waste)
ASMAI[5]

Labeling Requirements
"Hazardous Waste", Chemical

Name, Hazard, Date
Benchchem[1]

Governing Legislation
Resource Conservation and

Recovery Act (RCRA)
EPA[2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 9-OH-
risperidone in a research environment.
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Disposal workflow for 9-OH-risperidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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